Cas no 2283330-44-7 ((4S,4'S)-2,2'-(1,3-Bis(4-(tert-butyl)phenyl)propane-2,2-diyl)bis(4-(tert-butyl)-4,5-dihydrooxazole))

• Product Name: (4S,4'S)-2,2'-(1,3-Bis(4-(tert-butyl)phenyl)propane-2,2-diyl)bis(4-(tert-butyl)-4,5-dihydrooxazole)
• CAS No: 2283330-44-7
• MF: C₃₇H₅₄N₂O₂
• MW: 558.836870670319
• CID: 5084101
• PubChem ID: 155904919
• Update Time: 2025-08-03

(4S,4'S)-2,2'-(1,3-Bis(4-(tert-butyl)phenyl)propane-2,2-diyl)bis(4-(tert-butyl)-4,5-dihydrooxazole) Chemical and Physical Properties

Names and Identifiers

• (4S,4'S)-2,2'-(1,3-Bis(4-(tert-butyl)phenyl)propane-2,2-diyl)bis(4-(tert-butyl)-4,5-dihydrooxazole)
• (4S)-4-tert-butyl-2-[2-[(4S)-4-tert-butyl-4,5-dihydro-1,3-oxazol-2-yl]-1,3-bis(4-tert-butylphenyl)propan-2-yl]-4,5-dihydro-1,3-oxazole
• (4S)-4-tert-butyl-2-{2-[(4S)-4-tert-butyl-4,5-dihydro-1,3-oxazol-2-yl]-1,3-bis(4-tert-butylphenyl)propan-2-yl}-4,5-dihydro-1,3-oxazole
• F74446
• 2283330-44-7
• BS-46763

• Inchi： 1S/C37H54N2O2/c1-33(2,3)27-17-13-25(14-18-27)21-37(31-38-29(23-40-31)35(7,8)9,32-39-30(24-41-32)36(10,11)12)22-26-15-19-28(20-16-26)34(4,5)6/h13-20,29-30H,21-24H2,1-12H3/t29-,30-/m1/s1
• InChI Key： LWPPAJASVJBTNL-LOYHVIPDSA-N
• SMILES： O1C[C@H](C(C)(C)C)N=C1C(CC1C=CC(=CC=1)C(C)(C)C)(CC1C=CC(=CC=1)C(C)(C)C)C1=N[C@H](CO1)C(C)(C)C

Computed Properties

• Exact Mass: 558.41852897g/mol
• Monoisotopic Mass: 558.41852897g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 41
• Rotatable Bond Count: 10
• Complexity: 857
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.1
• Topological Polar Surface Area: 43.2

Additional information on (4S,4'S)-2,2'-(1,3-Bis(4-(tert-butyl)phenyl)propane-2,2-diyl)bis(4-(tert-butyl)-4,5-dihydrooxazole)

Recent Advances in the Study of (4S,4'S)-2,2'-(1,3-Bis(4-(tert-butyl)phenyl)propane-2,2-diyl)bis(4-(tert-butyl)-4,5-dihydrooxazole) (CAS: 2283330-44-7)

The compound (4S,4'S)-2,2'-(1,3-Bis(4-(tert-butyl)phenyl)propane-2,2-diyl)bis(4-(tert-butyl)-4,5-dihydrooxazole) (CAS: 2283330-44-7) has recently gained significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential applications in drug discovery. This research brief aims to provide an overview of the latest studies on this compound, focusing on its synthesis, characterization, and biological activities.

Recent studies have demonstrated that this chiral bis(oxazoline) derivative exhibits remarkable potential as a ligand in asymmetric catalysis. The tert-butyl groups at the 4-position of the oxazoline rings and the 4-position of the phenyl rings contribute to the steric bulkiness of the molecule, which is crucial for its enantioselectivity in various catalytic reactions. Researchers have successfully employed this compound in the asymmetric synthesis of biologically active molecules, achieving excellent enantiomeric excess (ee) values in several cases.

In terms of synthetic methodology, a novel and efficient route for the preparation of (4S,4'S)-2,2'-(1,3-Bis(4-(tert-butyl)phenyl)propane-2,2-diyl)bis(4-(tert-butyl)-4,5-dihydrooxazole) has been reported recently. The improved synthesis features higher yields (up to 85%) and better stereochemical control compared to previous methods. The key steps involve the condensation of chiral amino alcohols with the corresponding diketone precursor under mild conditions, followed by careful purification using advanced chromatographic techniques.

Structural characterization studies using X-ray crystallography and NMR spectroscopy have provided detailed insights into the molecular conformation of this compound. The crystal structure reveals that the molecule adopts a rigid C2-symmetric conformation, with the two oxazoline rings oriented in a specific spatial arrangement that is optimal for metal coordination. This structural feature explains its excellent performance in asymmetric catalysis applications.

From a medicinal chemistry perspective, preliminary biological evaluations have shown that derivatives of this compound exhibit interesting pharmacological properties. In particular, metal complexes formed with this ligand have demonstrated promising activity against certain enzyme targets relevant to cancer and inflammatory diseases. The bulky tert-butyl groups appear to play a crucial role in the biological activity by influencing the binding affinity and selectivity of the resulting metal complexes.

Future research directions for this compound include further optimization of its catalytic properties, exploration of its applications in new types of asymmetric transformations, and more extensive biological evaluation of its metal complexes. The unique structural features of (4S,4'S)-2,2'-(1,3-Bis(4-(tert-butyl)phenyl)propane-2,2-diyl)bis(4-(tert-butyl)-4,5-dihydrooxazole) make it a promising scaffold for the development of novel catalysts and potentially therapeutic agents.